Cas no 5085-65-4 (Adenosine5'-(tetrahydrogen triphosphate), 2'-deoxy-N-methyl-)

• Product Name: Adenosine5'-(tetrahydrogen triphosphate), 2'-deoxy-N-methyl-
• CAS No: 5085-65-4
• MF: C₁₁H₁₈N₅O₁₂P₃
• MW: 505.208204746246
• CID: 367807
• PubChem ID: 3081392
• Update Time: 2025-04-19

Adenosine5'-(tetrahydrogen triphosphate), 2'-deoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(tetrahydrogen triphosphate), 2'-deoxy-N-methyl-
• N(6)-methyldeoxyadenosine 5'-triphosphate
• Adenosine 5'-(tetrahydrogen triphosphate), 2'-deoxy-N-methyl-
• M6 Datp
• 5085-65-4
• [hydroxy-[[(2S,4R,5R)-4-hydroxy-5-[6-(methylamino)purin-9-yl]oxolan-2-yl]methoxy]phosphoryl] phosphono hydrogen phosphate
• 9-[3-Deoxy-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-N-methyl-9H-purin-6-amine
• DTXSID80965082

• Inchi： 1S/C11H18N5O12P3/c1-12-9-8-10(14-4-13-9)16(5-15-8)11-7(17)2-6(26-11)3-25-30(21,22)28-31(23,24)27-29(18,19)20/h4-7,11,17H,2-3H2,1H3,(H,21,22)(H,23,24)(H,12,13,14)(H2,18,19,20)/t6-,7+,11+/m0/s1
• InChI Key： ATIKTICAJNFDJT-MVKOHCKWSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1C[C@H]([C@H](N2C=NC3C(NC)=NC=NC2=3)O1)O

Computed Properties

• Exact Mass: 505.01664
• Monoisotopic Mass: 505.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4
• Topological Polar Surface Area: 245Ų

Experimental Properties

• Density: 2.31
• Boiling Point: 891.6°C at 760 mmHg
• Flash Point: 493°C
• Refractive Index: 1.814
• PSA: 244.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine deoxyribonucleotides Purine deoxyribonucleoside triphosphates